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Compound of Interest

Compound Name: N-Methylthiourea

Cat. No.: B147249

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the synthesis of N-Methylthiourea, a key
intermediate in the preparation of various biologically active compounds. The primary synthetic
route described herein is the reaction of methyl isothiocyanate with ammonia.

Introduction

N-Methylthiourea is a valuable building block in organic synthesis, particularly in the
pharmaceutical industry. Its derivatives are known to exhibit a wide range of biological
activities. The synthesis from methyl isothiocyanate and ammonia is a common and efficient
method for producing this compound.[1][2]

Reaction Scheme

The synthesis of N-Methylthiourea from methyl isothiocyanate proceeds via the nucleophilic
addition of ammonia to the electrophilic carbon atom of the isothiocyanate group.

Chemical Equation:

CHsNCS + NHz —» CHsNHC(S)NH:

Data Presentation

Table 1: Reactant Properties and Stoichiometry

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b147249?utm_src=pdf-interest
https://www.benchchem.com/product/b147249?utm_src=pdf-body
https://www.benchchem.com/product/b147249?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV3P0617
https://www.researchgate.net/figure/Preparation-of-thioureas-from-isothiocyanates-and-amines-or-ammonia_fig47_338728681
https://www.benchchem.com/product/b147249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Molecular

Molecular . .
Reactant Weight (g/mol  Moles Quantity

Formula

)
Methyl
_ CHsNCS 73.12 1.3 95¢g

Isothiocyanate
Ammonia (as

NH3 17.03 2.0 140 mL
conc. NH4OH)

Table 2: Product Characterization
Molecular .
Molecular . Melting .
Product Weight ( . Appearance Yield (%)
Formula Point (°C)
g/mol )
N-
] Colorless
Methylthioure ~ CHaNz2S 90.14 119-121 74-81
crystals

a

Experimental Protocols
Protocol 1: Synthesis of N-Methylthiourea

This protocol is adapted from a general and reliable method for the preparation of alkyl

thioureas.[1]

Materials:

e Ice

Equipment:

Methyl isothiocyanate (95 g, 1.3 moles)

Activated carbon (e.g., Norit) (2 g)

Concentrated ammonium hydroxide (140 mL, ~2 moles of ammonia)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b147249?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV3P0617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

500-mL three-necked flask

Mechanical stirrer

Reflux condenser

Dropping funnel

Water bath

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Reaction Setup: Assemble the 500-mL three-necked flask with the mechanical stirrer, reflux
condenser, and dropping funnel. Place the flask in a fume hood.

Initial Charge: Add 140 mL of concentrated ammonium hydroxide solution to the flask.

Addition of Methyl Isothiocyanate: With continuous stirring, add 95 g of methyl isothiocyanate
dropwise from the dropping funnel over a period of 1 hour. Caution: The reaction may be
slow to start but can become vigorous. Maintain a steady rate of addition to control the
exothermic reaction.[1]

Removal of Excess Ammonia: After the addition is complete, remove the dropping funnel and
heat the solution on a water bath for 30 minutes to drive off excess ammonia.[1]

Decolorization: Add 2 g of activated carbon to the solution, bring it to a boil, and then filter
the hot solution to remove the carbon.[1]

Crystallization: Cool the filtrate in an ice bath to induce crystallization. N-Methylthiourea will
precipitate as a colorless solid mass.[1]

Isolation of Product (First Crop): Collect the crystals by filtration and wash them three times
with 25-mL portions of ice-cold water. Dry the crystals. This first crop should weigh between
65-75 g.[1]
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« |solation of Product (Second Crop): Concentrate the mother liquor and washings to a volume
of approximately 75 mL and cool again in an ice bath to obtain a second crop of crystals (15—

20 g).[1]

o Final Product: Combine the crops. The total yield of N-Methylthiourea is typically between
85-95 g (74—-81%), with a melting point of 119-120.5°C.[1]

Purification (Optional):

For higher purity, the N-Methylthiourea can be recrystallized from boiling anhydrous ethanol,
which should yield a product with a melting point of 120.5-121°C.[1]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of N-
Methylthiourea.

Reaction Workup & Purification

Methyl Isothiocyanate + | S'oWAddition | gtirreq Reaction Heat to Remove Add Activated Carbon Cool in Ice Bath
Ammonium Hydroxide (1 hour) Excess Ammonia & Filter Hot (Crystallization)
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Caption: Workflow for the synthesis of N-Methylthiourea.

Logical Relationship of Synthesis

This diagram shows the conceptual flow from starting materials to the final product.
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Caption: Conceptual diagram of N-Methylthiourea synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of N-
Methylthiourea from Methyl Isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147249#synthesis-of-n-methylthiourea-from-methyl-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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